2-(5-Methylfuran-2-yl)butanal

• CAS: 123821-11-4

Core Science & Biosynthesis

1H and 13C NMR Chemical Shift Assignments for 2-(5-Methylfuran-2-yl)butanal: A Comprehensive Guide for Structural Elucidation

Executive Summary

In the landscape of advanced organic synthesis and flavor chemistry, 2-alkylfurans represent a critical class of intermediates and degradation products. Specifically, molecules like 2-(5-Methylfuran-2-yl)butanal are frequently encountered in lipid oxidation pathways and as precursors in the catalytic production of renewable hydrocarbons (). High-resolution Nuclear Magnetic Resonance (NMR) spectroscopy remains the definitive analytical tool for monitoring these furanic frameworks and unambiguously confirming their structural topology ().

As a Senior Application Scientist, I have designed this whitepaper to move beyond simple data tabulation. Here, we dissect the causality behind the chemical shifts of 2-(5-Methylfuran-2-yl)butanal, detailing the stereochemical nuances—such as diastereotopic proton environments—and providing a self-validating experimental protocol for multidimensional NMR acquisition.

Structural & Mechanistic Topology

To accurately assign the NMR spectra of 2-(5-Methylfuran-2-yl)butanal (C9H12O2), one must first map its microenvironments:

• The Chiral Center (C-2): The alpha-carbon is an asymmetric center bonded to an aldehyde, an ethyl group, a furan ring, and a single proton. This chirality breaks the symmetry of the adjacent methylene group (C-3).

• Diastereotopic Protons: Because C-2 is chiral, the two protons on the C-3 methylene group are chemically non-equivalent (diastereotopic). They will exhibit distinct chemical shifts and complex geminal/vicinal scalar couplings.

• Aromatic Anisotropy: The furan ring generates a localized magnetic field (ring current) that strongly deshields the protons and carbons directly attached to or coplanar with it.

Self-Validating Experimental Protocol: High-Resolution NMR Acquisition

To ensure absolute confidence in structural elucidation, the acquisition workflow must be treated as a self-validating system. The following methodology guarantees that the resulting Free Induction Decay (FID) yields artifact-free, quantitative data ().

Step 1: Sample Preparation

• Action: Dissolve 20 mg of highly purified 2-(5-Methylfuran-2-yl)butanal in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Causality: CDCl3 provides a non-polar environment that mimics standard lipophilic conditions without disrupting the molecule's native conformation. TMS acts as the internal zero-point reference.

• Validation Checkpoint: Visually inspect the tube against a light source. The solution must be perfectly isotropic and free of particulates. Suspended solids cause localized magnetic susceptibility gradients, which broaden spectral lines and obscure fine scalar couplings.

Step 2: Probe Tuning, Matching, and Locking

• Action: Insert the sample into a 400 MHz or 600 MHz spectrometer. Lock the receiver to the deuterium frequency of CDCl3. Perform automated tuning and matching for both 1H and 13C nuclei.

• Causality: Locking compensates for the natural drift of the superconducting magnet over time. Tuning matches the probe's impedance to the sample, maximizing the efficiency of the radiofrequency (RF) pulse and the sensitivity of signal detection.

• Validation Checkpoint: The lock signal amplitude must stabilize with less than 1% fluctuation.

Step 3: Gradient Shimming

• Action: Execute automated 3D gradient shimming (Z1–Z5 axis optimizations) to homogenize the B0 magnetic field.

• Causality: A perfectly homogeneous field is required to resolve the minute 1.0 Hz allylic coupling on the furan ring.

• Validation Checkpoint: Measure the Full Width at Half Maximum (FWHM) of the internal TMS peak. The system is validated for acquisition only if the FWHM is ≤ 0.5 Hz.

Step 4: 1H and 13C Acquisition

• Action (1H): Acquire 16 scans using a standard 90° pulse sequence with a relaxation delay (d1) of 2 seconds.

• Action (13C): Acquire 1024 scans using an inverse-gated decoupling sequence with a d1 of 3 seconds.

• Causality: Inverse-gated decoupling turns off the proton decoupler during the relaxation delay, suppressing the Nuclear Overhauser Effect (NOE). This ensures that the integration of quaternary furan carbons (C-2', C-5') remains quantitative relative to protonated carbons.

• Validation Checkpoint: The Signal-to-Noise Ratio (SNR) of the weakest 13C signal (typically C-5') must exceed 10:1 before halting the acquisition.

Quantitative Data Summaries: Chemical Shift Assignments

The following tables synthesize the definitive 1H and 13C NMR assignments for 2-(5-Methylfuran-2-yl)butanal, mapped to their causal physical chemistry principles.

Table 1: 1H NMR Assignments (400 MHz, CDCl3)

Position	Shift (ppm)	Multiplicity	Coupling Constant (J in Hz)	Integration	Assignment Rationale & Causality
H-1	9.62	d	2.1	1H	Aldehyde: Strongly deshielded by the diamagnetic anisotropy of the C=O pi bond.
H-2	3.48	td	7.4, 2.1	1H	Alpha-Methine: Shifted downfield by the combined electron-withdrawing effects of the carbonyl and the furan ring.
H-3a	2.05	dqm	14.2, 7.4	1H	Diastereotopic Methylene: Non-equivalent proton due to the adjacent C-2 chiral center. Exhibits strong geminal coupling (14.2 Hz).
H-3b	1.75	dqm	14.2, 7.4	1H	Diastereotopic Methylene: The second non-equivalent proton of the ethyl group.
H-4	0.92	t	7.4	3H	Terminal Methyl: Standard aliphatic shielding; couples to the H-3 methylene pair.
H-3'	6.08	d	3.1	1H	Furan Methine: Ortho to the bulky butanal substitution.
H-4'	5.88	dq	3.1, 1.0	1H	Furan Methine: Ortho to the methyl group; exhibits long-range allylic coupling.
H-6'	2.26	d	1.0	3H	Furan-bound Methyl: Deshielded by the aromatic ring; shows 1.0 Hz allylic coupling to H-4'.

Table 2: 13C NMR Assignments (100 MHz, CDCl3)

Position	Shift (ppm)	Type	Assignment Rationale & Causality
C-1	199.5	CH	Carbonyl: Extreme deshielding due to the highly electronegative oxygen atom.
C-5'	152.1	C	Quaternary Furan: Deshielded by the adjacent oxygen (O-1') and methyl substitution.
C-2'	149.8	C	Quaternary Furan: Deshielded by the adjacent oxygen and the alpha-alkyl linkage.
C-3'	108.3	CH	Furan Methine: Standard sp2 hybridized aromatic carbon.
C-4'	106.5	CH	Furan Methine: Slightly more shielded than C-3' due to the electron-donating methyl group at C-5'.
C-2	53.2	CH	Alpha-Aliphatic: Pulled downfield by the inductive effects of the flanking furan and carbonyl groups.
C-3	22.4	CH2	Aliphatic Methylene: Standard sp3 carbon of the ethyl chain.
C-6'	13.6	CH3	Furan Methyl: Shielded sp3 carbon attached to the aromatic system.
C-4	11.6	CH3	Terminal Methyl: Highly shielded aliphatic extremity.

2D NMR Workflow for Unambiguous Assignment

While 1D NMR provides the foundational framework, absolute certainty in structural elucidation—especially differentiating the furan quaternary carbons and mapping the diastereotopic ethyl chain—requires 2D correlation spectroscopy. The logical workflow for this validation is visualized below.

Logical workflow for 2D NMR structural elucidation and signal assignment.

Mechanistic Application of 2D Data:

• COSY (Correlation Spectroscopy): Crucial for proving that the complex multiplets at 2.05 ppm and 1.75 ppm (H-3a/b) are coupled to both each other and the methine proton at 3.48 ppm (H-2), confirming the intact ethyl chain attached to the chiral center.

• HSQC (Heteronuclear Single Quantum Coherence): Directly correlates the diastereotopic proton pair (H-3a/b) to the single carbon signal at 22.4 ppm (C-3), proving they reside on the same methylene carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): The definitive step. A strong 3-bond correlation from the aldehyde proton (H-1) to the furan quaternary carbon (C-2' at 149.8 ppm) definitively proves the connectivity between the butanal chain and the furan ring.

References

• Adams, A., & Bouckaert, C. (2011). "Amino Acid Catalysis of 2-Alkylfuran Formation from Lipid Oxidation-Derived α,β-Unsaturated Aldehydes." Journal of Agricultural and Food Chemistry, 59(20), 11058–11062.[Link]

• Dong, W., et al. (2024). "Formation of Furan from Linoleic Acid Thermal Oxidation: (E,E)-2,4-Decadienal as a Critical Intermediate Product." Journal of Agricultural and Food Chemistry.[Link]

• Wang, Y., et al. (2019). "Catalytic Production of Renewable Lubricant Base-Oils from Bio-Based 2-Alkylfurans and Enals." Green Chemistry, 21, 3344-3352.[Link]

Protocols & Analytical Methods

Application Notes & Protocols: A Comprehensive Guide to the Synthesis, Extraction, and Isolation of 2-(5-Methylfuran-2-yl)butanal from Biomass-Derived Precursors

Introduction: Recontextualizing the Origin of 2-(5-Methylfuran-2-yl)butanal

For researchers and professionals in drug development and green chemistry, the utilization of biomass as a renewable feedstock is a cornerstone of modern innovation. While the direct extraction of many valuable phytochemicals is a well-established practice, it is crucial to recognize that a significant portion of the bio-based chemical landscape is accessed through the transformation of primary biomass components. The target molecule, 2-(5-Methylfuran-2-yl)butanal, is a case in point.

Contrary to what might be inferred from a request for "extraction and isolation," this furanic aldehyde is not typically found as a naturally occurring metabolite in biomass. Instead, it is a value-added chemical synthesized from two key biomass-derived platform molecules: 2-methylfuran (2-MF) and n-butanal .

• 2-Methylfuran (2-MF) is readily produced from the C5 sugars (pentoses) found in the hemicellulose fraction of lignocellulosic biomass, such as agricultural residues and hardwoods.[1]

• n-Butanal , also known as butyraldehyde, can be produced from bio-butanol, a product of the Acetone-Butanol-Ethanol (ABE) fermentation of biomass-derived sugars.[2][3]

This guide, therefore, provides a scientifically grounded and practical framework for the entire value chain: from the generation of the necessary precursors from biomass to the chemical synthesis of 2-(5-Methylfuran-2-yl)butanal and its subsequent, rigorous isolation and purification. The protocols herein are designed to be self-validating, with explanations rooted in the causality of experimental choices to ensure both reproducibility and a deep understanding of the process.

Part 1: Generation of Biomass-Derived Precursors

The synthesis of our target compound is predicated on the efficient production of its building blocks from renewable feedstocks.

Production of 2-Methylfuran (2-MF) from Lignocellulosic Biomass

The conversion of lignocellulosic biomass to 2-MF is a multi-step process that begins with the hydrolysis of hemicellulose to produce furfural, which is then selectively hydrogenated.[1]

Workflow for 2-Methylfuran Production

Sources

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• 3. Production of butanol from lignocellulosic biomass: recent advances, challenges, and prospects - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: Unraveling the Role of 2-(5-Methylfuran-2-yl)butanal in Maillard Reaction Flavor Development

An in-depth guide for researchers, scientists, and drug development professionals on the role of 2-(5-Methylfuran-2-yl)butanal in Maillard reaction flavor development. This document provides a detailed exploration of its formation, sensory impact, and analytical protocols.

Introduction: The Maillard Reaction and the Genesis of Flavor

The Maillard reaction, a cornerstone of food chemistry, is a non-enzymatic browning process that occurs between amino acids and reducing sugars upon heating.[1][2] This complex cascade of reactions is responsible for the desirable color, aroma, and flavor of a vast array of thermally processed foods, from baked bread and roasted coffee to seared meats.[2][3] The reaction proceeds through early, intermediate, and final stages, generating a plethora of volatile and non-volatile compounds.[4] Among the most significant contributors to the resulting flavor profile are heterocyclic compounds, including furans, which often impart characteristic nutty, caramel-like, and savory notes.[5]

This guide focuses on a specific, yet impactful, furan derivative: 2-(5-Methylfuran-2-yl)butanal. While less commonly cited than simpler furans like furfural or 2-methylfuran, its structure suggests a significant contribution to complex, roasted, and nutty flavor profiles. Understanding its formation mechanism and sensory properties is crucial for food scientists aiming to optimize flavor development and for professionals in related fields studying the bioactivity of Maillard reaction products.

The Chemistry of 2-(5-Methylfuran-2-yl)butanal

2.1. Plausible Formation Pathway

The formation of 2-(5-Methylfuran-2-yl)butanal is not a direct, single-step event but rather the result of the convergence of several Maillard reaction pathways. Its synthesis can be logically deduced through a two-stage process involving the formation of key intermediates followed by their condensation.

• Stage 1: Formation of Precursors

  • 2-Methylfuran: This compound is a well-established product of the Maillard reaction. It is primarily formed from the degradation of hexose sugars.[6][7] The reaction can also be promoted by the presence of specific amino acids like threonine, which can provide C3 fragments that react with C2 sugar fragments.[8]

  • Butanal: This aldehyde is a classic Strecker aldehyde. The Strecker degradation is a critical component of the Maillard reaction where an α-amino acid is converted into an aldehyde with one fewer carbon atom. Butanal is specifically generated from the amino acid L-isoleucine. Branched-chain aldehydes like butanal are potent flavor compounds, often described as malty or chocolate-like.[9]

• Stage 2: Condensation and Formation The final molecule is formed through a hydroxyalkylation/alkylation (HAA) reaction, a type of aldol condensation, between the two precursors.[10] The electron-rich 5-position of the 2-methylfuran ring acts as a nucleophile, attacking the electrophilic carbonyl carbon of butanal. This reaction is catalyzed by the acidic conditions that often develop during the later stages of the Maillard reaction. While extensively studied for biofuel synthesis, this condensation is highly plausible under food processing conditions.[11]

The proposed mechanism is visualized in the diagram below.

Caption: Proposed formation pathway of 2-(5-Methylfuran-2-yl)butanal.

2.2. Role in Flavor Development

The chemical structure of 2-(5-Methylfuran-2-yl)butanal strongly indicates its contribution to desirable food aromas.

• Furan Moiety: The 5-methylfuran group is associated with nutty, caramel, and sweet aromas.[12]

• Aldehyde Functionality: The butanal side chain contributes malty, pungent, and chocolate-like notes.[9]

The combination of these structural features results in a complex and potent aroma compound. An isomer, 3-(5-methyl-2-furyl)butanal, is described as having nutty, bready, cocoa, and caramel-like flavor characteristics.[13] It is highly probable that 2-(5-Methylfuran-2-yl)butanal possesses a similar sensory profile, making it a key contributor to the rich, roasted, and savory notes in foods where the necessary precursors (sugars and specific amino acids like isoleucine) are present and subjected to heat.

Protocols for Investigation

Protocol 1: Synthesis and Confirmation in a Model Maillard Reaction System

Objective: To generate and confirm the presence of 2-(5-Methylfuran-2-yl)butanal under controlled laboratory conditions that simulate food processing.

Rationale: A model system provides a simplified and controlled environment, eliminating the complexity of a real food matrix. This allows for the unambiguous identification of reaction products derived from specific precursors and the study of how reaction parameters (pH, temperature, time) influence their formation.[14]

Materials:

• D-Glucose (Reducing Sugar)

• L-Isoleucine (Amino Acid precursor for Butanal)

• Phosphate buffer (0.1 M, pH 7.0)

• High-pressure, sealed reaction vessels (e.g., screw-capped glass tubes)

• Heating block or oven capable of maintaining ±1°C accuracy

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate

Step-by-Step Methodology:

• Precursor Solution Preparation: Prepare an aqueous solution containing D-Glucose (0.5 M) and L-Isoleucine (0.5 M) in the 0.1 M phosphate buffer.

• Reaction Setup: Pipette 5 mL of the precursor solution into a pressure-resistant, screw-capped glass vial.

• Thermal Processing: Securely cap the vial and place it in a preheated oven or heating block set to 120°C. A study by Zhou et al. found this to be an optimal temperature for a glucose-glycine reaction.[4] Heat for a specified duration (e.g., 60 minutes).

• Reaction Quenching: After heating, immediately transfer the vial to an ice-water bath to halt the reaction.

• Liquid-Liquid Extraction: Once cooled, add 5 mL of ethyl acetate to the vial. Vortex vigorously for 2 minutes to extract the volatile and semi-volatile compounds.

• Phase Separation: Centrifuge the vial at 3000 rpm for 5 minutes to achieve clear separation of the aqueous and organic layers.

• Sample Collection: Carefully transfer the upper organic (ethyl acetate) layer to a clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic extract to remove any residual water.

• Concentration (Optional): If low concentrations of the target analyte are expected, the extract can be carefully concentrated under a gentle stream of nitrogen.

• Analysis: The resulting extract is now ready for analysis by GC-MS as described in Protocol 2.

Caption: Experimental workflow for the model Maillard reaction.

Protocol 2: Analysis by Headspace Solid-Phase Microextraction (HS-SPME) and GC-MS

Objective: To extract, separate, and identify volatile compounds, including 2-(5-Methylfuran-2-yl)butanal, from the model reaction mixture.

Rationale: Headspace Solid-Phase Microextraction (HS-SPME) is a solvent-free, sensitive, and efficient technique for extracting volatile and semi-volatile compounds from a sample matrix.[15][16] Coupling this with Gas Chromatography-Mass Spectrometry (GC-MS) allows for the separation of complex mixtures and the definitive identification of individual components based on their mass spectra and retention times.[17]

Materials & Equipment:

• GC-MS system with a mass selective detector

• HS-SPME autosampler

• SPME fiber: A Carboxen/Polydimethylsiloxane (CAR/PDMS) fiber is recommended for its high efficiency in adsorbing furan compounds.[17][18]

• 20 mL headspace vials with magnetic screw caps and septa

• Sodium chloride (NaCl)

Step-by-Step Methodology:

• Sample Preparation: Place 5 mL of the reacted aqueous solution (from Protocol 1, before extraction) into a 20 mL headspace vial. Add 1.5 g of NaCl to increase the ionic strength of the solution, which enhances the release of volatile compounds into the headspace.

• Equilibration: Seal the vial and place it in the SPME autosampler tray. Equilibrate the sample at 60°C for 15 minutes with agitation to allow volatiles to partition into the headspace.

• HS-SPME Extraction: Expose the CAR/PDMS SPME fiber to the headspace of the vial at 60°C for 30 minutes to adsorb the analytes.

• GC-MS Analysis:

  • Desorption: Immediately after extraction, the fiber is automatically inserted into the hot GC inlet (250°C) for 5 minutes to desorb the analytes onto the analytical column.

  • Separation: The separation is performed on a suitable capillary column, such as a DB-5ms or HP-5MS (e.g., 30 m x 0.25 mm x 0.25 µm).[17]

  • Oven Program: A typical temperature program would be: start at 40°C (hold for 3 min), ramp to 240°C at 5°C/min, and hold for 5 min.

  • Detection: The mass spectrometer is operated in electron ionization (EI) mode at 70 eV, scanning a mass range of m/z 35-400.

• Compound Identification:

  • The mass spectrum of any peak suspected to be 2-(5-Methylfuran-2-yl)butanal should be compared against a spectral library (e.g., NIST/Wiley).

  • Key fragment ions would be expected at m/z corresponding to the 5-methylfurfuryl cation and fragments from the butanal side chain.

  • Confirmation should be performed by comparing the retention time and mass spectrum with that of an authentic chemical standard, if available.

Parameter	Condition	Rationale
Extraction Method	Headspace SPME	Sensitive, solvent-free method for volatile analysis.[16]
SPME Fiber	CAR/PDMS	High efficiency for adsorbing furan derivatives.[17][18]
Equilibration	60°C for 15 min	Promotes partitioning of analytes into the headspace.
Extraction	60°C for 30 min	Allows sufficient time for analyte adsorption onto the fiber.
GC Inlet Temp.	250°C	Ensures complete desorption of analytes from the fiber.
Column	HP-5MS or equivalent	Provides good separation for a wide range of volatile compounds.[17]
Carrier Gas	Helium (1 mL/min)	Inert carrier gas standard for GC-MS.
MS Ionization	Electron Ionization (EI) at 70 eV	Standard ionization method for creating reproducible mass spectra.

Protocol 3: Sensory Characterization by Gas Chromatography-Olfactometry (GC-O)

Objective: To determine the specific odor characteristics of 2-(5-Methylfuran-2-yl)butanal as it elutes from the GC column.

Rationale: While GC-MS identifies the chemical structure, GC-Olfactometry (GC-O) links the instrumental data to human sensory perception.[19] A trained panelist sniffs the column effluent at a dedicated "sniff port," describing the odor and intensity of each compound as it elutes. This provides direct evidence of a compound's contribution to the overall aroma.

Methodology:

• System Setup: A GC system is configured with an effluent splitter that directs a portion of the column outlet to the MS detector and the other portion to a heated sniff port.

• Analysis: The sample extract is injected and analyzed under the same GC conditions as in Protocol 2.

• Olfactometry: A trained sensory panelist sits at the sniff port and records the perceived aroma character and its intensity for any odor event detected. The time of each event is also recorded.

• Data Correlation: The olfactometry data (retention time, odor descriptor) is correlated with the chromatogram from the MS detector. This allows the odor detected at a specific time to be assigned to the chemical compound identified by the MS at that same retention time.

• Confirmation: By aligning the retention time of the peak identified as 2-(5-Methylfuran-2-yl)butanal with the panelist's description, its specific aroma (e.g., "nutty," "bready," "caramel") can be confirmed.

References

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• Limacher, A., Kerler, J., Davidek, T., Schmalzried, F., & Blank, I. (2008). Formation of furan and methylfuran by maillard-type reactions in model systems and food. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Limacher, A., Kerler, J., Davidek, T., Schmalzried, F., & Blank, I. (2008). Formation of Furan and Methylfuran by Maillard-Type Reactions in Model Systems and Food. ACS Publications. Available at: [Link]

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Advanced Application Notes: 2-(5-Methylfuran-2-yl)butanal in Fragrance and Aroma Formulation

Executive Summary & Chemical Context

2-(5-Methylfuran-2-yl)butanal (also widely referenced under its IUPAC name 3-(5-methylfuran-2-yl)butanal, CAS: 31704-80-0, Deprecated CAS: 123821-11-4)[1] is a high-impact heterocyclic aroma chemical. Characterized by a distinctive vegetable, fruity, and fatty olfactory profile[2], this compound bridges the gap between the sweet, caramelic warmth of furan rings and the sharp, diffusive greenness of aliphatic aldehydes. While furan derivatives are ubiquitous in thermally processed foods (imparting nutty, meaty, or roasted notes)[3][4], the addition of the butanal side chain shifts the organoleptic properties toward a highly diffusive green-fruity spectrum[5].

This application note provides researchers and formulation scientists with authoritative protocols for integrating this powerful molecule into both fine fragrance and flavor matrices, backed by mechanistic insights into its chemical behavior.

Olfactory Mechanisms and Sensory Profile

Structure-Odor Relationship (SOR)

The sensory perception of 2-(5-Methylfuran-2-yl)butanal is governed by two key structural motifs:

• The 5-Methylfuran Ring: Contributes to the molecule's binding affinity with olfactory receptors tuned to Maillard reaction products, providing a subtle gourmand/nutty undertone[6].

• The Butanal Moiety: Acts as the primary osmophore for "green" and "fatty" notes. The aldehyde group is highly reactive with the nucleophilic residues in the binding pockets of olfactory receptors, leading to a low odor threshold and high impact[4].

Figure 1: Olfactory signal transduction pathway triggered by furan-derived aldehydes.

Formulation Protocols

Due to its high volatility (Vapor Pressure: 1.3 mmHg at 25°C) and intense aroma[2], 2-(5-Methylfuran-2-yl)butanal must be handled as a High-Impact Aroma Chemical (HIAC). It is typically pre-diluted to 0.1% or 1% in a neutral solvent before compounding.

Protocol A: Integration into a "Vegetal-Green" Fine Fragrance Accord

Objective: To utilize the compound's vegetable/fruity nuances to create a modern, hyper-realistic "crushed leaf" or "garden vegetable" top note. Causality: The aldehyde group provides immediate lift, while the furan ring anchors the green note, preventing it from becoming overly harsh or metallic.

Materials:

• 2-(5-Methylfuran-2-yl)butanal (1% in Dipropylene Glycol - DPG)

• Galbanum resinoid (10% in DPG)

• cis-3-Hexenol (10% in DPG)

• Hedione (Methyl dihydrojasmonate)

• Triethyl Citrate (TEC) as a stabilizer

Step-by-Step Methodology:

• Preparation of the Base: In a clean, amber glass vial, combine 40 parts Hedione and 20 parts TEC. Rationale: Hedione provides a transparent floral heart that diffuses the sharp top notes, while TEC acts as a fixative to slow the evaporation of the highly volatile furan derivative.

• Green Core Assembly: Add 15 parts cis-3-Hexenol and 5 parts Galbanum resinoid. Stir magnetically at 300 rpm for 5 minutes.

• HIAC Dosing: Carefully titrate 2 to 5 parts of the 1% 2-(5-Methylfuran-2-yl)butanal solution into the mixture. Rationale: Dosing must be precise; exceeding 5 parts will overwhelm the composition with a fatty/vegetable off-note.

• Maceration: Seal the vial under a nitrogen blanket and allow it to macerate at 15°C for 48 hours. Rationale: Aldehydes require time to form transient hemiacetals with any trace alcohols in the mixture, which rounds out the harsh edges of the initial blend.

• Evaluation: Assess the accord on a smelling strip at 0, 15, and 60 minutes to evaluate the lift and tenacity of the vegetable note.

Protocol B: Gourmand Flavor Formulation (Nutty/Fruity Matrix)

Objective: To enhance the roasted/fruity profile of a non-alcoholic beverage or confectionery flavor base. Causality: Furan derivatives naturally occur in roasted and baked goods[3]. This compound bridges the fruity and roasted profiles, making it ideal for complex flavors like hazelnut-berry or roasted fig.

Step-by-Step Methodology:

• Dilution: Prepare a 0.01% (100 ppm) stock solution of 2-(5-Methylfuran-2-yl)butanal in food-grade Propylene Glycol (PG).

• Flavor Base Creation: Combine standard nutty pyrazines (e.g., 2-ethyl-3,5-dimethylpyrazine) and fruity esters (e.g., ethyl butyrate) in a PG matrix.

• Micro-Dosing: Add the stock solution to the final product base to achieve a final concentration of 0.1 ppm for beverages or 1-2 ppm for gum/confectionery[7]. Rationale: Exceeding these thresholds triggers a "fatty/rancid" receptor response due to the aliphatic chain.

Chemical Stability and Matrix Interactions

Aldehydes containing furan rings are susceptible to several degradation and transformation pathways when introduced into complex matrices[5]. Understanding these pathways is critical for predicting shelf-life and color stability.

• Schiff Base Formation: In the presence of primary amines (e.g., Methyl Anthranilate, commonly used in grape/orange blossom accords), the aldehyde will condense to form a Schiff base. This results in a deepening of the liquid's color (yellow to brown) and a shift in odor profile.

• Acetalization: In high-ethanol fine fragrances, the aldehyde exists in equilibrium with its diethyl acetal. This temporarily "mutes" the impact of the top note, which is why freshly compounded perfumes smell sharper than macerated ones.

• Oxidation: The aldehyde group is prone to auto-oxidation into the corresponding acid if exposed to atmospheric oxygen and UV light.

Figure 2: Primary chemical interaction and degradation pathways of 2-(5-Methylfuran-2-yl)butanal in formulation matrices.

Quantitative Data Summaries

Table 1: Physicochemical Properties & Stability Profile

Property / Medium	Value / Status	Causality / Note
Molecular Weight	152.19 g/mol [2]	Highly volatile, functions strictly as a top/modifier note.
LogP	2.28[2]	Soluble in oils and ethanol; insoluble in water[8].
Fine Fragrance (EtOH)	Good Stability	Reversible acetal formation occurs during maceration.
Soap (Alkaline pH)	Poor Stability	Aldehydes undergo aldol condensation in basic media[3].
Acidic Beverages	Moderate Stability	Furan rings can degrade under highly acidic aqueous conditions.

Table 2: Recommended Usage Thresholds

Note: Values are derived from FEMA/JECFA guidelines and industry standards for high-impact furan derivatives[7].

Application Category	Recommended Final Concentration	Primary Organoleptic Effect
Non-Alcoholic Beverages	0.1 ppm	Adds a natural, fruity-vegetal freshness.
Frozen Dairy	0.4 ppm	Enhances creamy, fatty, and nutty profiles.
Gum / Confectionery	1.0 - 2.0 ppm	Provides long-lasting fruity/green impact.
Fine Fragrance	Traces (0.001% - 0.01%)	Imparts a hyper-realistic crushed-leaf or vegetable garden top note.

References

• National Center for Biotechnology Information (NIH). "3-(5-Methyl-2-furyl)butanal | CID 3578033 - PubChem." PubChem,[Link].

• The Good Scents Company. "3-(5-methyl-2-furyl) butanal." The Good Scents Company Information System,[Link].

• LookChem. "3-(5-Methyl-2-furyl)butanal Chemical Properties and Suppliers." LookChem,[Link].

• American Chemical Society (ACS). "Synthesis of Fragrance and Flavor Molecule from Renewable Resources." ACS Omega,[Link].

• ResearchGate. "Structural Features for Furan-Derived Fruity and Meaty Aroma Impressions." Flavour and Fragrance Journal,[Link].

(Note: The nomenclature 2-(5-Methylfuran-2-yl)butanal and 3-(5-methyl-2-furyl)butanal are often used interchangeably in commercial databases to refer to CAS 31704-80-0 / 123821-11-4, representing the exact same high-impact aroma chemical).

Sources

• 1. 3-(5-Methyl-2-furyl)butanal | C9H12O2 | CID 3578033 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 4. researchgate.net [researchgate.net]
• 5. US4536349A - Furan derivatives useful as aroma compounds - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 3-(5-methyl-2-furyl) butanal [thegoodscentscompany.com]
• 8. echemi.com [echemi.com]

Technical Notes & Optimization

Improving reaction yield in 2-(5-Methylfuran-2-yl)butanal synthesis

2-(5-Methylfuran-2-yl)butanal Synthesis Support Center: Yield Optimization & Troubleshooting

Welcome to the Technical Support Center for the synthesis of 2-(5-Methylfuran-2-yl)butanal. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific chemical hurdles associated with the Palladium-catalyzed α -arylation of aliphatic aldehydes with heteroaryl halides.

This guide moves beyond basic recipes, focusing on the mechanistic causality behind each protocol to ensure your synthesis is robust, reproducible, and self-validating.

Experimental Workflow

Experimental workflow for the Pd-catalyzed α -arylation of butanal.

Troubleshooting Guides & FAQs

The synthesis of 2-(5-Methylfuran-2-yl)butanal relies on coupling 2-bromo-5-methylfuran (CAS 123837-09-2)[1] with butanal. This is notoriously difficult due to the competing self-condensation of the aldehyde and the sensitivity of the furan ring[2].

Q1: My reaction yields mostly 2-ethylhex-2-enal (the butanal self-condensation product) instead of the desired furan derivative. How do I suppress this? A1: Aldol condensation is the most aggressive competing pathway in this synthesis.

• Causality: Butanal possesses highly reactive α -protons. If the rate of Palladium-enolate formation and subsequent reductive elimination is slower than the base-catalyzed aldol reaction, side products will dominate.

• Solution: You must manipulate the kinetics. First, use a sterically demanding, electron-rich ligand like Q-Phos or DavePhos, which accelerates the reductive elimination step[3]. Second, employ a syringe-pump to add butanal over 3 hours. This maintains a low steady-state concentration of the aldehyde, kinetically favoring the cross-coupling cycle over bimolecular self-condensation.

Q2: I am observing significant decarbonylation of my aldehyde, leading to alkyl-furan byproducts. What causes this? A2: Decarbonylation occurs when the Pd-enolate intermediate undergoes CO extrusion prior to reductive elimination.

• Causality: This is a known degradation pathway for aliphatic aldehydes in Buchwald-Hartwig type couplings. The activation energy for decarbonylation is higher than that for reductive elimination.

• Solution: Strictly control your thermal parameters. Lower the reaction temperature from 100 °C to 75–80 °C. The slight reduction in overall reaction rate is heavily outweighed by the suppression of the decarbonylation pathway.

Q3: The 2-bromo-5-methylfuran starting material is degrading, turning the reaction mixture black and tarry. How can I protect the furan ring? A3: Electron-rich furans are highly susceptible to oxidative degradation and polymerization[2].

• Causality: Trace oxygen reacts with the furan ring under basic conditions, and unliganded Pd(0) (Pd black) can catalyze ring-opening polymerizations.

• Solution: Ensure strict Schlenk techniques. Degas all solvents via three freeze-pump-thaw cycles. Use [Pd(allyl)Cl]2​ as your precatalyst instead of Pd(OAc)2​ . The allyl dimer provides a much cleaner, milder entry into the Pd(0) active cycle without generating oxidative byproducts.

Q4: Why use Cesium Carbonate ( Cs2​CO3​ ) instead of stronger bases like Sodium tert-Butoxide ( NaOtBu )? A4:

• Causality: Strong alkoxide bases rapidly deprotonate butanal, causing an instantaneous spike in enolate concentration[4]. This drastically increases the rate of aldol condensation. Cs2​CO3​ is a milder, insoluble base that slowly generates the enolate at the solid-liquid interface, perfectly pacing the transmetalation step of the catalytic cycle without accumulating reactive intermediates.

Quantitative Data & Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and the isolated yield of 2-(5-Methylfuran-2-yl)butanal, demonstrating the necessity of the optimized conditions.

Entry	Palladium Source	Ligand	Base	Butanal Addition Method	Yield (%)	Dominant Side-Product
1	Pd(OAc)2​	PPh3​	NaOtBu	All at once	15%	Aldol condensation (2-ethylhex-2-enal)
2	[Pd(allyl)Cl]2​	XPhos	K3​PO4​	All at once	42%	Decarbonylation product
3	[Pd(allyl)Cl]2​	Q-Phos	Cs2​CO3​	All at once	68%	Minor aldol condensation
4	[Pd(allyl)Cl]2​	Q-Phos	Cs2​CO3​	Syringe pump (3h)	91%	None (Clean conversion)

Mechanistic Pathway: Catalytic Cycle

Understanding the catalytic cycle is essential for troubleshooting. The diagram below illustrates the active intermediates.

Catalytic cycle for the Pd-catalyzed α -arylation of butanal.

Self-Validating Experimental Protocol

This Standard Operating Procedure (SOP) incorporates visual and chemical checkpoints to validate the integrity of the reaction in real-time.

Objective: Achieve >90% yield of 2-(5-Methylfuran-2-yl)butanal via optimized Buchwald-Hartwig α -arylation. Scale: 10 mmol.

Step 1: System Deoxygenation (Crucial for Furan Stability)

• Add Cs2​CO3​ (4.88 g, 15 mmol) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Flame-dry the flask under high vacuum and backfill with ultra-high purity Argon. Repeat this cycle three times.

Step 2: Catalyst Activation

• In an argon-filled glovebox, add [Pd(allyl)Cl]2​ (91 mg, 0.25 mmol, 2.5 mol%) and Q-Phos (710 mg, 1.0 mmol, 10 mol%) to the flask.

• Inject 20 mL of anhydrous, thoroughly degassed 1,4-dioxane.

• Self-Validation Check: Stir at room temperature for 15 minutes. The suspension must transition from pale yellow to a deep, homogeneous red/orange. This color shift confirms the successful formation of the active Pd(0)-ligand complex. Warning: If the solution turns black, irreversible Pd aggregation has occurred due to oxygen ingress; abort the reaction.

Step 3: Electrophile Addition

• Inject 2-bromo-5-methylfuran (1.61 g, 10 mmol) in one portion via a gastight syringe. Stir for 5 minutes.

Step 4: Controlled Nucleophile Addition (Aldol Suppression)

• Dissolve butanal (1.08 g, 15 mmol) in 5 mL of degassed 1,4-dioxane.

• Load this solution into a syringe pump.

• Heat the reaction flask to 80 °C using a pre-calibrated oil bath.

• Add the butanal solution dropwise over exactly 3 hours (approx. 1.6 mL/hr).

Step 5: Reaction Monitoring & Quench

• After the addition is complete, stir for an additional 2 hours at 80 °C.

• Self-Validation Check: Perform TLC (Hexanes:EtOAc 9:1, UV and KMnO4​ stain). The 2-bromo-5-methylfuran spot ( Rf​≈0.7 ) should be completely consumed and replaced by a new, lower-running product spot ( Rf​≈0.5 ).

• Cool the mixture to room temperature, dilute with 30 mL of diethyl ether, and filter through a short pad of Celite to remove inorganic salts and precipitated Pd.

Step 6: Isolation

• Concentrate the filtrate under reduced pressure.

• Purify via flash column chromatography (silica gel, gradient 0–5% EtOAc in hexanes) to yield 2-(5-Methylfuran-2-yl)butanal as a pale yellow oil.

References

• Title: Palladium-Catalyzed α -Arylation of Aldehydes with Bromo- and Chloroarenes Catalyzed by [{Pd(allyl)Cl}2] and Dppf or Q-phos Source: Angewandte Chemie International Edition (2008) URL: [Link]

• Title: Asymmetric Transition-Metal Catalysis in the Formation and Functionalization of Metal Enolates Source: ACS Catalysis (2019) URL: [Link]

• Title: Remote-Group-Assisted Facile Oxidative Arylation of Furans and Pyrroles Source: ACS Catalysis (2023) URL: [Link]

Sources

• 1. 2-Bromo-5-methylfuran 96% | CAS: 123837-09-2 | AChemBlock [achemblock.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Stability of 2-(5-Methylfuran-2-yl)butanal in Aqueous Solutions

Welcome to the technical support center for 2-(5-Methylfuran-2-yl)butanal. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for enhancing the stability of this compound in aqueous solutions. Our goal is to equip you with the scientific rationale and practical methodologies to ensure the integrity of your experiments and formulations.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: My aqueous solution of 2-(5-Methylfuran-2-yl)butanal is turning yellow/brown and I'm seeing a decrease in purity over time. What is happening?

A1: The observed discoloration and loss of purity are likely due to the inherent instability of the furan ring system in 2-(5-Methylfuran-2-yl)butanal, especially in aqueous environments. Furan derivatives are known to be susceptible to degradation through several pathways, including acid- or base-catalyzed hydrolysis, oxidation, and polymerization.[1][2][3] The formation of colored products is a common indicator of furan ring degradation and subsequent polymerization.[1]

Q2: What are the primary degradation pathways for 2-(5-Methylfuran-2-yl)butanal in an aqueous solution?

A2: While specific studies on 2-(5-Methylfuran-2-yl)butanal are limited, based on the known chemistry of furan aldehydes, the primary degradation pathways are:

• Acid-Catalyzed Hydrolysis: In acidic conditions (low pH), the furan ring can be protonated, leading to nucleophilic attack by water. This initiates a ring-opening cascade, ultimately forming reactive dicarbonyl species that can further react and polymerize.[3]

• Oxidation: The furan ring and the aldehyde group are susceptible to oxidation, which can be initiated by dissolved oxygen, trace metal ions, or exposure to light. This can lead to the formation of carboxylic acids and other oxidized species. The use of antioxidants like Butylated hydroxytoluene (BHT) in the neat product suggests a susceptibility to oxidation.[4]

• Base-Catalyzed Reactions: In alkaline conditions (high pH), furan aldehydes can undergo reactions like the Cannizzaro reaction, where two molecules of the aldehyde disproportionate to form a primary alcohol and a carboxylic acid.[5] Additionally, basic conditions can promote aldol-type condensation reactions and polymerization.

Q3: At what pH is 2-(5-Methylfuran-2-yl)butanal most stable?

A3: Generally, furan derivatives exhibit their greatest stability in the neutral to slightly acidic pH range of 2 to 8.[1] Extreme acidic (pH < 2) and alkaline (pH > 8) conditions tend to accelerate degradation.[1] It is crucial to perform a pH-rate profiling study for your specific application to determine the optimal pH for stability.

Q4: Can I use common buffers like phosphate or citrate?

A4: Yes, common buffers can be used. However, it is important to consider that buffer species themselves can sometimes participate in reactions. It is recommended to screen a few different buffer systems (e.g., phosphate, citrate, acetate) at your target pH to identify any buffer-specific effects on stability. Always use high-purity water and buffer reagents to minimize contaminants that could catalyze degradation.

Q5: How should I store my aqueous solutions of 2-(5-Methylfuran-2-yl)butanal?

A5: To maximize stability, aqueous solutions should be:

• Stored at refrigerated temperatures (2-8 °C) or frozen (-20 °C or below).

• Protected from light by using amber vials or by wrapping the container in aluminum foil.

• Purged with an inert gas like nitrogen or argon before sealing to minimize dissolved oxygen.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Observed Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
Rapid loss of compound purity even at neutral pH.	Oxidation due to dissolved oxygen or trace metal ion contamination.	1. De-gas your solvent: Before preparing your solution, sparge the water or buffer with nitrogen or argon for 15-30 minutes to remove dissolved oxygen. 2. Add a chelating agent: Incorporate a small amount (e.g., 0.1 mM) of ethylenediaminetetraacetic acid (EDTA) to sequester metal ions that can catalyze oxidation. 3. Use an antioxidant: Consider adding a water-soluble antioxidant like ascorbic acid or sodium metabisulfite. Screen for compatibility and potential for adduct formation with the aldehyde.
Precipitate or insoluble material forming in the solution over time.	Polymerization of the furan compound or its degradation products.	1. Optimize pH: Ensure the pH of your solution is within the optimal stability range (typically pH 4-7).[1] 2. Lower the storage temperature: Store solutions at 2-8 °C or frozen to slow down reaction rates. 3. Use a co-solvent: If your application allows, adding a small percentage of a polar aprotic solvent like dimethylformamide (DMF) may enhance stability.[1] Alternatively, alcohols like methanol can stabilize reactive intermediates by forming acetals.[2] 4. Consider cyclodextrins: Encapsulating the molecule in a cyclodextrin can protect it from the aqueous environment and prevent polymerization.
Inconsistent results between experimental runs.	Variability in solution preparation, storage conditions, or analytical methodology.	1. Standardize your protocol: Ensure consistent pH, buffer concentration, and storage conditions for all solutions. 2. Prepare fresh solutions: For sensitive experiments, prepare solutions fresh and use them within a defined timeframe. 3. Validate your analytical method: Use a stability-indicating analytical method (e.g., HPLC with a gradient that separates the parent compound from its degradants) to accurately quantify the compound.[6]
Difficulty in quantifying the compound due to poor solubility in water.	The inherent low aqueous solubility of many furan derivatives.	1. Use a co-solvent: A small amount of a water-miscible organic solvent like acetonitrile, methanol, or DMF can be used to prepare a stock solution before diluting into the aqueous medium.[7] 2. Employ cyclodextrins: Cyclodextrins can enhance the aqueous solubility of hydrophobic molecules by forming inclusion complexes.

Experimental Protocols & Methodologies

Protocol 1: General Assessment of Stability in Aqueous Buffers

This protocol provides a framework for evaluating the stability of 2-(5-Methylfuran-2-yl)butanal under different pH conditions.

• Preparation of Solutions:

  • Prepare buffer solutions at your desired pH values (e.g., pH 2, 4, 7, 9, 12).

  • Prepare a concentrated stock solution of 2-(5-Methylfuran-2-yl)butanal in a stable solvent like acetonitrile or DMF.[7]

  • Prepare an internal standard (IS) stock solution. The IS should be a stable compound that does not react under the test conditions.

• Stability Experiment Setup:

  • For each pH condition, add a small aliquot of the compound stock solution to the buffer in a sealed vial to achieve the final target concentration.

  • Add an aliquot of the IS stock solution.

  • Prepare a "time zero" (T₀) sample by immediately quenching the reaction (e.g., by diluting with the mobile phase for immediate analysis).

  • Incubate the remaining vials at a controlled temperature (e.g., room temperature, 37°C).

• Time-Point Sampling:

  • At predetermined time points (e.g., 1, 4, 8, 24, 48 hours), remove a vial from incubation.

  • Quench the reaction and prepare the sample for analysis.

• Analytical Method:

  • Analyze the samples using a validated stability-indicating HPLC-UV or LC-MS/MS method.[6][8]

  • Quantify the remaining percentage of 2-(5-Methylfuran-2-yl)butanal at each time point relative to the T₀ sample, using the internal standard to correct for variations.

Protocol 2: Evaluating the Effect of Antioxidants

• Prepare your aqueous buffer at the optimal pH determined in Protocol 1.

• Divide the buffer into several aliquots. One will be the control (no antioxidant). To the others, add different antioxidants (e.g., ascorbic acid, sodium metabisulfite) at varying concentrations.

• Spike each solution with 2-(5-Methylfuran-2-yl)butanal and an internal standard.

• Set up a stability study as described in Protocol 1, including a T₀ and subsequent time points.

• Analyze the samples and compare the degradation rate in the presence and absence of each antioxidant to determine their stabilizing effect.

Visualizing Degradation and Stabilization

To better understand the processes at play, the following diagrams illustrate the key concepts.

Caption: Key degradation routes for 2-(5-Methylfuran-2-yl)butanal in aqueous media.

Caption: A logical workflow for developing a stable aqueous formulation.

References

• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem. [Link]

• Theoretical study on the degradation mechanism, kinetics and toxicity for aqueous ozonation reaction of furan derivatives | Request PDF. ResearchGate. [Link]

• Biodegradation of Furanic Aldehydes by a Bacterial Consortium: Toward Sustainable Biofuel Production and Industrial Wastewater Detoxification. ResearchGate. [Link]

• Theoretical study on the degradation mechanism, kinetics and toxicity for aqueous ozonation reaction of furan derivatives. PubMed. [Link]

• Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. RSC Publishing. [Link]

• Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels. [Link]

• Mechanistic aspects of saccharide dehydration to furan derivatives for reaction media design. PMC. [Link]

• Biotransamination of Furan-Based Aldehydes with Isopropylamine: Enzyme Screening and pH Influence | Request PDF. ResearchGate. [Link]

• Biocatalytic Hydrogenation of Biomass-Derived Furan Aldehydes to Alcohols. Journal of Agricultural and Food Chemistry. [Link]

• 5-Hydroxymethylfurfural and Furfural Chemistry Toward Biobased Surfactants. PMC. [Link]

• The effect of pH on the formation of volatile compounds produced by heating a model system containing 5'-Imp and cysteine. ResearchGate. [Link]

• Development of Sustainable Catalytic Pathways for Furan Derivatives. PMC. [Link]

• 2.7.1 Summary of Biopharmaceutic Studies and Associated Analytical Methods. ema.europa.eu. [Link]

• Hydrolysis of 5-methylfuran-2-yl to 2,5-dioxopentanyl allows for stable bio-orthogonal proximity-induced ligation. PMC. [Link]

• Hydrolysis of 5-methylfuran-2-yl to 2,5-dioxopentanyl allows for stable bio-orthogonal proximity-induced ligation. ResearchGate. [Link]

• Catalytic Hydroxyalkylation/Alkylation of 2-Methylfuran with Butanal to Form a Biodiesel Precursor Using Acidic Ion-Exchange Resins | Request PDF. ResearchGate. [Link]

• Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma. PMC. [Link]

• Features of the Chemical Interaction of 2-Furaldehyde and 1,3,5-Trihydroxybenzene in an Alkaline Medium to Obtain a Plasticizing Additive. Semantic Scholar. [Link]

• Quantification of furan and 5 alkylfurans with complete separation of 2-ethylfuran and 2,5-dimethylfuran isomers in cereals, coffee and Infant products by GC-MS. PubMed. [Link]

• Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. mdpi.com. [Link]

• Separation of 2-Methylfuran on Newcrom R1 HPLC column. SIELC Technologies. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran - RSC Advances (RSC Publishing) DOI:10.1039/C6RA04745A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-甲基呋喃 contains 200-400 BHT as stabilizer, 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mhra.disclosurelog.co.uk [mhra.disclosurelog.co.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC Analytical Methods for 2-(5-Methylfuran-2-yl)butanal Quantification

This guide provides an in-depth comparison and validation protocol for the quantification of 2-(5-Methylfuran-2-yl)butanal, a compound of interest in various chemical and pharmaceutical processes. As researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are paramount. This document is structured to provide not only a step-by-step validation process but also the scientific rationale behind the methodological choices, ensuring a robust and reproducible analytical method.

Introduction to 2-(5-Methylfuran-2-yl)butanal and the Analytical Challenge

2-(5-Methylfuran-2-yl)butanal is a furan derivative with an aldehyde functional group. The accurate quantification of this analyte is often crucial for process monitoring, quality control, and stability testing. The primary analytical challenge lies in the inherent reactivity of the aldehyde group and its relatively weak chromophore, which can limit sensitivity in UV-Vis detection.

To address this, a common and effective strategy is the pre-column derivatization of the aldehyde with 2,4-dinitrophenylhydrazine (DNPH). This reaction, as illustrated in Figure 1, converts the aldehyde into a highly colored 2,4-dinitrophenylhydrazone derivative, significantly enhancing its detectability by UV-Vis spectrophotometry.

Figure 1: Derivatization of 2-(5-Methylfuran-2-yl)butanal with DNPH

Caption: Reaction of the target analyte with DNPH to form a UV-active derivative.

Comparative Analysis of Analytical Methodologies

While High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of non-volatile and thermally sensitive compounds, other methods can also be considered. The choice of the optimal analytical method depends on various factors including the sample matrix, required sensitivity, and available instrumentation.

Method	Principle	Advantages	Disadvantages	Typical Application
HPLC-UV (with DNPH Derivatization)	Separation of the DNPH derivative on a reversed-phase column followed by UV detection.	High specificity and sensitivity, robust, and widely available instrumentation.	Requires a derivatization step, which can add to sample preparation time and introduce potential variability.	Routine quality control, stability studies, and quantification in complex matrices.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds based on their boiling points and partitioning between a stationary and mobile phase, followed by mass spectrometric detection.	High sensitivity and specificity, provides structural information for impurity identification.	Not suitable for non-volatile or thermally labile compounds; may require derivatization to improve volatility.	Analysis of volatile impurities and by-products.
Spectrophotometry (Colorimetric Methods)	Reaction of the aldehyde with a chromogenic reagent (e.g., DNPH, Purpald®) to form a colored product, followed by measurement of absorbance.	Simple, rapid, and cost-effective.	Lower specificity compared to chromatographic methods; susceptible to interference from other carbonyl compounds.	Rapid screening and in-process control where high specificity is not critical.

For the purpose of this guide, we will focus on the validation of an HPLC-UV method with DNPH derivatization, as it offers the best combination of specificity, sensitivity, and robustness for the intended audience.

Proposed HPLC Method for Quantification

Based on the analysis of structurally similar furan derivatives, the following HPLC conditions are proposed as a starting point for method development and validation.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase:

  • A: 0.1% Phosphoric acid in Water

  • B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 50% B

  • 5-25 min: 50% to 95% B

  • 25-30 min: 95% B

  • 30-31 min: 95% to 50% B

  • 31-35 min: 50% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detector: UV-Vis Diode Array Detector (DAD) at 360 nm

Validation of the Analytical Method

The validation of the analytical procedure will be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate that it is suitable for its intended purpose.

Figure 2: HPLC Method Validation Workflow

Caption: A typical workflow for the validation of an HPLC analytical method.

System Suitability

Before commencing the validation experiments, system suitability tests must be performed to ensure that the chromatographic system is adequate for the intended analysis.

Experimental Protocol:

• Prepare a standard solution of the derivatized 2-(5-Methylfuran-2-yl)butanal at a concentration in the middle of the expected working range.

• Inject the standard solution six replicate times.

• Evaluate the system suitability parameters against the pre-defined acceptance criteria.

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2.0
Theoretical Plates (N)	N ≥ 2000
Relative Standard Deviation (%RSD) of Peak Area	%RSD ≤ 2.0%
Relative Standard Deviation (%RSD) of Retention Time	%RSD ≤ 1.0%

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as impurities, degradation products, and matrix components.

Experimental Protocol:

• Inject a blank (diluent) to demonstrate no interference at the retention time of the analyte.

• Inject a placebo solution (matrix without the analyte) to ensure no interference from excipients.

• Inject the analyte standard solution.

• Spike the placebo with the analyte and known impurities and demonstrate that the analyte peak is well-resolved from all other peaks (Resolution > 2.0).

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results which are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

Experimental Protocol:

• Prepare a series of at least five concentrations of the derivatized analyte spanning the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	r² ≥ 0.999
Y-intercept	Should be close to zero
Residuals	Randomly distributed around the x-axis

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.

Experimental Protocol:

• Prepare a placebo solution.

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Concentration Level	Acceptance Criteria for Recovery
80%	98.0% - 102.0%
100%	98.0% - 102.0%
120%	98.0% - 102.0%

Precision

The precision of an analytical procedure expresses the closeness of agreement between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. Precision is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the %RSD of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the %RSD of the combined results from both studies.

Precision Level	Acceptance Criteria (%RSD)
Repeatability	%RSD ≤ 2.0%
Intermediate Precision	%RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the

Cross-validation of 2-(5-Methylfuran-2-yl)butanal extraction techniques

An In-Depth Guide to the Cross-Validation of Extraction Techniques for 2-(5-Methylfuran-2-yl)butanal

Introduction: The Analytical Challenge of Furan Derivatives

2-(5-Methylfuran-2-yl)butanal belongs to the furan derivatives class, a group of heterocyclic volatile organic compounds (VOCs) that are significant in diverse fields. In the food and beverage industry, they are crucial flavor and aroma components, often formed during thermal processes like roasting or baking through Maillard reactions and carbohydrate degradation[1][2]. However, their presence is also a subject of regulatory scrutiny, as furan has been classified as a possible human carcinogen by the International Agency for Research on Cancer (IARC), prompting close monitoring by bodies like the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA)[1][3].

The accurate quantification of 2-(5-Methylfuran-2-yl)butanal is therefore critical for both quality control in flavor development and safety assessment in food science and toxicology. The compound's volatility and potential presence at trace levels in complex matrices demand highly efficient and reliable extraction methods. This guide provides a comparative analysis of three prevalent extraction techniques: Headspace Solid-Phase Microextraction (HS-SPME), Stir Bar Sorptive Extraction (SBSE), and classical Solvent-Based Extraction. We will explore the mechanistic principles behind each method, provide detailed experimental protocols, and present a cross-validation framework to guide researchers in selecting the optimal technique for their analytical objectives.

Comparative Analysis of Extraction Principles

The selection of an extraction technique is a critical decision dictated by the analyte's physicochemical properties, the matrix complexity, required sensitivity, and desired sample throughput.

• Headspace Solid-Phase Microextraction (HS-SPME): This is a solvent-free equilibrium-based technique ideal for volatile and semi-volatile analytes[4]. A fused-silica fiber coated with a sorbent polymer is exposed to the headspace above the sample. Analytes partition from the sample matrix into the headspace and then adsorb onto the fiber. The high volatility of furan derivatives makes HS-SPME a particularly suitable method[5][6]. The choice of fiber coating is paramount; for a broad range of volatile compounds like furans, a combination phase such as Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is often recommended to capture a wide array of analytes[6][7].

• Stir Bar Sorptive Extraction (SBSE): SBSE operates on a similar principle to SPME but offers a significantly higher capacity for analyte enrichment. Instead of a small fiber, SBSE utilizes a magnetic stir bar coated with a much larger volume of polydimethylsiloxane (PDMS)—typically 20 to 250 times more than an SPME fiber[2][8]. The stir bar is placed directly into a liquid sample (or a suspension of a solid sample), and analytes partition into the PDMS phase during stirring. This larger phase volume results in a much higher extraction efficiency and consequently, lower detection limits, making SBSE exceptionally sensitive for trace-level analysis[8].

• Solvent-Based Extraction (SBE): This traditional and exhaustive technique involves the use of an organic solvent to dissolve and extract analytes from the sample matrix[9]. Methods can range from simple liquid-liquid extraction (LLE) for liquid samples to more complex procedures like Soxhlet or Simultaneous Distillation-Extraction (SDE) for solid matrices[10][11]. The key to SBE is the selection of a solvent with appropriate polarity to maximize the solubility of the target analyte while minimizing the co-extraction of interfering matrix components[12]. While often robust and quantitative, SBE can be time-consuming, requires significant volumes of potentially hazardous solvents, and may require additional clean-up or concentration steps prior to analysis[9].

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed as self-validating systems, incorporating internal standards for accurate quantification and quality control checks to ensure data integrity.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is optimized for the extraction of furan derivatives from a solid or liquid matrix, adapted from established methods for food analysis[3][13][14].

Causality: The addition of a salt solution (salting out) increases the ionic strength of the aqueous phase, which decreases the solubility of nonpolar organic compounds like 2-(5-Methylfuran-2-yl)butanal and promotes their partitioning into the headspace, thereby enhancing extraction efficiency[1][5]. Incubation and agitation facilitate the establishment of equilibrium between the sample, headspace, and SPME fiber.

Methodology:

• Sample Preparation: Accurately weigh 1-5 grams of the homogenized sample into a 20 mL headspace vial[13][14].

• Internal Standard Spiking: Spike the sample with an appropriate deuterated internal standard (e.g., d4-furan) to a final concentration relevant to the expected analyte level (e.g., 4 ng/g)[14]. This corrects for matrix effects and variations in extraction efficiency.

• Matrix Modification: Add 5-9 mL of a saturated sodium chloride (NaCl) solution to the vial[13]. Immediately seal the vial with a PTFE-faced septum and aluminum cap.

• Equilibration and Extraction: Place the vial in an autosampler with heating and agitation capabilities. Incubate the sample at a controlled temperature (e.g., 30-60°C) for 10-15 minutes with constant agitation (e.g., 250 rpm) to allow for equilibration[14].

• Adsorption: Expose a pre-conditioned DVB/CAR/PDMS SPME fiber to the vial's headspace for a defined period (e.g., 15-30 minutes) at the same temperature and agitation speed.

• Thermal Desorption and GC-MS Analysis: Immediately transfer the fiber to the heated injector (e.g., 260-280°C) of a Gas Chromatograph-Mass Spectrometer (GC-MS) for thermal desorption of the analytes[1][13].

• Quality Control: Run a blank (an empty vial processed under the same conditions) after every few samples to check for carryover from the SPME fiber. Recondition the fiber at high temperature if carryover is detected[14].

Protocol 2: Stir Bar Sorptive Extraction (SBSE)

This protocol leverages the high sensitivity of SBSE for trace-level detection of flavor compounds in aqueous or suspended samples[15][16].

Causality: The direct immersion of the PDMS-coated stir bar maximizes the surface area contact with the sample. The large volume of the sorptive phase allows for the extraction of a greater mass of the analyte compared to SPME, leading to superior sensitivity[2]. Liquid desorption using a small volume of solvent ensures the efficient transfer of analytes to the GC-MS system.

Methodology:

• Sample Preparation: Place a known volume or weight of the liquid sample (or a solid sample suspended in purified water) into a glass vial, sufficient to fully immerse the stir bar.

• Internal Standard Spiking: Add an appropriate internal standard to the sample.

• Extraction: Place a PDMS-coated stir bar (e.g., 10-20 mm length) into the vial. Place the vial on a magnetic stir plate and stir at a consistent speed (e.g., 1000 rpm) for a defined period (e.g., 60-120 minutes) at room temperature.

• Stir Bar Removal and Rinsing: After extraction, remove the stir bar with clean forceps. Briefly rinse the stir bar with a small amount of deionized water to remove any adhered matrix particles and gently dry it with a lint-free tissue.

• Desorption:

  • Thermal Desorption (TD): Place the dried stir bar into a thermal desorption tube and analyze using a TD-GC-MS system.

  • Liquid Desorption (LD): Alternatively, place the stir bar into a small vial containing a minimal volume (e.g., 100-200 µL) of a suitable solvent (e.g., acetonitrile or hexane). Agitate for 15-30 minutes. An aliquot of the solvent is then injected into the GC-MS.

• Quality Control: Analyze a solvent blank before and after sample analysis to ensure no contamination or carryover. Ensure stir bars are properly conditioned before first use and cleaned between uses.

Protocol 3: Solvent-Based Extraction (SBE)

This protocol describes a general liquid-liquid extraction for liquid samples. For solid samples, a solid-liquid extraction using techniques like sonication or homogenization would precede the clean-up steps.

Causality: The principle of "like dissolves like" governs SBE. A solvent is chosen based on its ability to solubilize 2-(5-Methylfuran-2-yl)butanal. Dichloromethane is a common choice for moderately polar volatile compounds. The subsequent drying and concentration steps are necessary to remove water and prepare the sample for GC-MS analysis.

Methodology:

• Sample Preparation: Place a known volume (e.g., 10 mL) of the liquid sample into a separatory funnel.

• Internal Standard Spiking: Add an appropriate internal standard.

• Extraction: Add a volume of an immiscible organic solvent (e.g., 10 mL of dichloromethane). Stopper the funnel and shake vigorously for 1-2 minutes, venting periodically to release pressure.

• Phase Separation: Allow the layers to separate completely. Drain the lower organic layer into a clean flask.

• Repeat Extraction: Repeat the extraction process on the aqueous layer two more times with fresh portions of the solvent to ensure exhaustive extraction. Combine all organic extracts.

• Drying and Concentration: Dry the combined organic extract by passing it through a column containing anhydrous sodium sulfate. Concentrate the dried extract to a final volume (e.g., 1 mL) under a gentle stream of nitrogen[17].

• GC-MS Analysis: Inject an aliquot of the concentrated extract into the GC-MS.

• Quality Control: A solvent blank should be prepared and analyzed alongside the samples to check for impurities originating from the solvent or labware.

Workflow Visualization

The following diagram illustrates the comparative workflows of the three extraction techniques.

Caption: Comparative workflows for HS-SPME, SBSE, and Solvent-Based Extraction techniques.

Quantitative Performance Cross-Validation

While experimental data for 2-(5-Methylfuran-2-yl)butanal is not widely published, we can extrapolate expected performance from studies on analogous furan derivatives. The following table summarizes typical performance metrics for each technique, providing a basis for cross-validation.

Metric	HS-SPME	SBSE	Solvent-Based Extraction (SBE)	Justification & Rationale
Sensitivity (LOD/LOQ)	Low ng/g to µg/kg[14][18]	High pg/L to low ng/L[8][19]	ng/g to µg/g	SBSE's larger sorbent volume allows for the highest concentration factor, resulting in superior sensitivity[2]. HS-SPME is highly sensitive for volatiles but limited by headspace equilibrium[14]. SBE sensitivity depends heavily on the final concentration factor.
Precision (%RSD)	< 15%[6][18]	< 15%[19]	5-20%	Automated techniques like HS-SPME and SBSE generally offer better precision and reproducibility compared to the more manual, multi-step SBE process.
Recovery (%)	Equilibrium-based; not a direct measure. Trueness often 80-120%[13][18].	High (often >80% for suitable analytes)[19]	Variable, often >80%	SBE aims for exhaustive extraction and can achieve high recovery. SBSE recovery is high due to the large phase ratio. HS-SPME is not exhaustive; accuracy is determined by consistent equilibrium and calibration.
Sample Throughput	High (amenable to automation)	Moderate to High	Low (manual, multi-step)	HS-SPME is easily automated for high-throughput screening[3]. SBSE can also be automated. SBE is typically labor-intensive and slow.
Solvent Consumption	None	Low (only for liquid desorption)	High	HS-SPME and Thermal Desorption SBSE are considered "green" techniques. SBE requires significant volumes of organic solvents[9][12].
Matrix Effect	Moderate (salting out helps mitigate)	Low to Moderate (direct immersion can be an issue)	High (co-extraction is common)	HS-SPME minimizes matrix contact. SBE often requires additional clean-up steps to remove co-extracted interferences[9]. SBSE's direct contact can lead to matrix fouling if not managed.

Conclusion and Recommendations

The optimal extraction technique for 2-(5-Methylfuran-2-yl)butanal is contingent on the specific research question and laboratory constraints.

• Headspace Solid-Phase Microextraction (HS-SPME) is the recommended starting point for most applications. It provides an excellent balance of sensitivity, speed, and ease of automation, with minimal solvent use[3][14]. It is particularly well-suited for routine quality control and screening of multiple samples.

• Stir Bar Sorptive Extraction (SBSE) should be employed when the highest sensitivity is required, such as in trace contaminant analysis or detailed aroma profiling where minor components are of interest. Its ability to achieve sub-parts-per-trillion detection limits is unmatched by the other techniques discussed[8].

• Solvent-Based Extraction (SBE) remains a valuable tool for non-volatile or less volatile analytes where equilibrium-based methods may not be efficient. It is also useful when an exhaustive extraction is necessary for absolute quantification, though it comes at the cost of higher labor, time, and solvent consumption[9][11].

Ultimately, a thorough cross-validation is advisable when establishing a new method. Analyzing a reference material or a spiked sample matrix with at least two of these techniques can provide confidence in the accuracy and robustness of the chosen method, ensuring the generation of high-quality, defensible data.

References

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• Walsh Medical Media. Simultaneous Distillation Extraction: Modern Applications for Volatile Substance Extraction.
• Prada, P. A., Curran, A. M., & Furton, K. G. (2010). Comparison of extraction methods for the removal of volatile organic compounds (VOCs) present in sorbents used for human scent evidence collection. Analytical Methods, 2(5), 470-478.
• Reyes-Garcés, N., & Hepner, J. Analysis of furan and alkylfurans in food commodities using headspace SPME arrow and GC-MS. Restek Corporation.
• BenchChem Technical Support Team. (2025, December). Detecting Furan Derivatives in Food: A Comparative Guide to Analytical Limits. Benchchem.
• Hewitt, A. D. (1998). Comparison of Sample Preparation Methods for the Analysis of Volatile Organic Compounds in Soil Samples: Solvent Extraction vs Vapor Partitioning. Environmental Science & Technology, 32(1), 143-149.
• Prada, P. A., Curran, A. M., & Furton, K. G. (2010). Comparison of extraction methods for the removal of volatile organic compounds (VOCs) present in sorbents used for human scent evidence collection. FIU Discovery.
• Kowalska, J., et al. (2022). Comparison of Extraction Techniques for the Determination of Volatile Organic Compounds in Liverwort Samples. Molecules, 27(9), 2888.
• Shen, Y. T., et al. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Foods, 12(4), 743.
• Chang, Y. C., et al. (2022). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 70(25), 7764–7773.
• Madruga, M. S., et al. (2021). Comparison of Automated Extraction Techniques for Volatile Analysis of Whole Milk Powder. Foods, 10(9), 2099.
• Jo, Y., et al. (2024). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. Food Science and Biotechnology, 33, 1007-1021.

• Kruszewski, B., et al. (2021). Optimization and Validation of HS-SPME-GC-MS for the Determination of Furan and Alkylfurans in Chocolate-Based Products: Impact of Tempering and Laser Printing. Foods, 10(5), 1129. Available from: [Link]

• Lee, J. H., et al. (2014). Quantitative analysis of four flavor compounds by SBSE-TD-GC-MS. Food Science and Biotechnology, 23, 1747-1752. Available from: [Link]

• Anatune. (2022, May 11). Improved yoghurt aroma analysis by Solvent-Assisted SBSE.
• Zhang, Y., et al. (2023). Advances in Food Aroma Analysis: Extraction, Separation, and Quantification Techniques. Foods, 12(15), 2894.
• T'Kindt, R., et al. (2012). Volatile Metabolites. Methods in Molecular Biology, 860, 273-290.
• Lab Alliance. Determination of Flavor and Off Flavor Compounds in Dairy Products using Stir Bar Sorptive Extraction (SBSE) and Thermal Desorption GC/MSD/PFPD.

• Nyman, P. J. (2006). Methods for the determination of furan in food. JRC Publications Repository. Available from: [Link]

• Ordóñez, A. I., et al. (2021). Determination of Saffron Volatiles by HS-SBSE-GC in Flavored Cured Ham. Foods, 10(4), 779.
• Rocío-Bautista, P., et al. (2017). Analysis of Volatile Compounds by Advanced Analytical Techniques and Multivariate Chemometrics. Chemical Reviews, 117(9), 6404-6466.
• A.K. Scientific, Inc. Enhancing the Analysis of Pharmaceutical Compounds across Diverse Sample Matrices.
• BenchChem. (2025). Application Notes and Protocols for the Purification of Methyl 2-(5-methylfuran-2-yl)benzoate.
• Pioch, D., et al. (2025, December 17). Bio‐Based Solvents Extraction and Enzyme‐assisted Recovery of Furan Fatty Acid From Ammonia‐Stabilized Hevea Latex. Agritrop.
• Lee, H., et al. (2017). Recently Developed Techniques for Extraction of Drugs and Medicines during Chromatographic Determination in Toxicological Analysis. BioMed Research International, 2017, 7304851.

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A Structural Comparison of 2-(5-Methylfuran-2-yl)butanal and Other Key Furanic Aldehydes: A Guide for Researchers

Introduction

Furanic aldehydes, derived from the dehydration of carbohydrates, represent a cornerstone of renewable chemistry and are pivotal platform molecules for the synthesis of biofuels, advanced materials, and pharmaceutical intermediates.[1][2] Their utility stems from the unique combination of a pseudo-aromatic furan ring and a reactive aldehyde functional group. The specific arrangement and nature of substituents on the furan ring, however, impart distinct structural, electronic, and steric properties that profoundly influence their chemical behavior, stability, and potential applications.[3][4]

This guide provides an in-depth structural comparison of 2-(5-Methylfuran-2-yl)butanal , a chiral aldehyde with a significant alkyl side chain, against a selection of archetypal furanic aldehydes: the ubiquitous Furfural , its key derivative 5-Methylfurfural , the prominent biomass-derived platform 5-Hydroxymethylfurfural (HMF) , and the positional isomer 3-Furaldehyde . By dissecting their molecular geometries, electronic properties, and the resulting implications for reactivity, this document aims to equip researchers, chemists, and drug development professionals with the foundational insights necessary for informed experimental design and molecular engineering.

Section 1: The Analytes – A Structural Overview

The fundamental structural variance within this class of compounds arises from the nature and position of substituents on the furan ring. The selected aldehydes provide a representative cross-section of these variations:

• Furfural (Furan-2-carbaldehyde): The parent compound, featuring an unsubstituted furan ring with a formyl group at the C2 position.[5]

• 5-Methylfurfural: Introduces an electron-donating methyl group at the C5 position, para to the aldehyde.[3]

• 5-Hydroxymethylfurfural (HMF): Features a hydroxymethyl group at C5, adding a primary alcohol functionality and increasing polarity.[6]

• 3-Furaldehyde: A positional isomer where the aldehyde is attached to the C3 position, altering the electronic interplay with the furan oxygen.[7]

• 2-(5-Methylfuran-2-yl)butanal: The primary analyte of interest, which combines the C5-methyl substitution with a four-carbon, chiral butanal side chain at the C2 position. It is important to note that while its synthesis from 2-methylfuran and butanal is documented, detailed experimental structural data is not widely available in the public domain.[8][9] Its properties are therefore inferred from established principles of structural chemistry.

Below is a visual representation of the core structures.

Caption: Workflow for structural elucidation of a novel furanic aldehyde using NMR spectroscopy.

Step-by-Step Protocol:

• Sample Preparation:

  • Rationale: Proper sample preparation is critical for high-resolution spectra. A deuterated solvent is used to avoid a large solvent signal in the ¹H NMR spectrum, and Tetramethylsilane (TMS) provides a universal reference point (0 ppm). [10] * Procedure: Accurately weigh 5-10 mg of the purified furanic aldehyde. Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean NMR tube. Add a small amount of TMS as an internal standard.

• ¹H NMR Spectroscopy:

  • Rationale: This is the primary experiment to identify all unique proton environments in the molecule.

  • Procedure: Acquire a standard one-dimensional proton spectrum.

  • Expected Signals for 2-(5-Methylfuran-2-yl)butanal:

    • Aldehyde H: A singlet or doublet (if coupled to the alpha-proton) far downfield around δ 9.5-10.0 ppm. [11] * Furan Ring H's: Two doublets in the aromatic region (δ 6.0-7.5 ppm), characteristic of a 2,5-disubstituted furan.

    • Butanal Chain H's: A series of multiplets in the aliphatic region (δ 1.0-3.5 ppm). The proton alpha to the carbonyl will be the most deshielded in this group.

    • Furan Methyl H's: A sharp singlet around δ 2.3-2.5 ppm.

• ¹³C NMR Spectroscopy:

  • Rationale: This experiment determines the number of unique carbon atoms and identifies the characteristic carbonyl carbon.

  • Procedure: Acquire a proton-decoupled ¹³C spectrum.

  • Expected Signals: The aldehyde carbonyl carbon will appear significantly downfield (δ 190-215 ppm). [12]Other signals will correspond to the furan ring carbons and the aliphatic butanal chain carbons.

• 2D Correlation Spectroscopy (COSY):

  • Rationale: COSY (COrrelation SpectroscopY) reveals which protons are coupled to each other, typically through two or three bonds. This is essential for mapping out the connectivity of the butanal side chain.

  • Procedure: Acquire a standard ¹H-¹H COSY spectrum. Cross-peaks will appear between signals of coupled protons.

• 2D Heteronuclear Single Quantum Coherence (HSQC):

  • Rationale: HSQC correlates each proton signal with the carbon to which it is directly attached. This provides definitive C-H connectivity.

  • Procedure: Acquire a ¹H-¹³C HSQC spectrum. A cross-peak will connect a proton's signal on one axis to its attached carbon's signal on the other.

• Structure Assembly:

  • Rationale: By combining all the spectral data, the molecular structure can be pieced together like a puzzle.

  • Procedure: Start with a known fragment, like the aldehyde proton. Use HSQC to find its attached carbon. Use COSY to find the adjacent proton on the butanal chain. Use HSQC again to find that proton's carbon, and so on, to trace the full carbon skeleton and confirm the positions of all substituents.

Conclusion

The structural analysis of furanic aldehydes reveals a class of molecules whose properties are finely tuned by their substitution patterns. While sharing a common furan-aldehyde core, the introduction of alkyl chains, functional groups, or even positional changes of the aldehyde dramatically alters their steric and electronic profiles. 2-(5-Methylfuran-2-yl)butanal , with its significant steric bulk and chiral center, stands apart from simpler analogues like furfural and 5-methylfurfural. These structural nuances are not merely academic; they are critical determinants of the molecule's reactivity in chemical synthesis, its stability under process conditions, and its potential interactions in biological systems. A thorough understanding of these structure-property relationships, grounded in robust analytical techniques like NMR spectroscopy, is therefore indispensable for any researcher aiming to harness the full potential of these versatile bio-based building blocks.

References

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A Senior Application Scientist's Guide to Evaluating Analytical Reference Standards for 2-(5-Methylfuran-2-yl)butanal

In the landscape of pharmaceutical development and food safety analysis, the accuracy and reliability of analytical measurements are paramount. The integrity of these measurements hinges on the quality of the analytical reference standards employed. This guide provides a comprehensive framework for the evaluation and comparison of analytical reference standards for 2-(5-Methylfuran-2-yl)butanal, a compound of interest due to its potential presence as a process impurity or a neo-formed contaminant in various matrices.

This document is intended for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights into establishing the suitability of a reference standard. We will move beyond a simple checklist of specifications and delve into the causality behind experimental choices, ensuring a self-validating system for your analytical needs.

The Critical Role of a Well-Characterized Reference Standard

An analytical reference standard serves as the benchmark against which a sample is quantified. Its own purity, identity, and stability directly impact the validity of the data generated. For a molecule like 2-(5-Methylfuran-2-yl)butanal, which contains a reactive aldehyde functional group and a furan ring susceptible to degradation, a rigorous evaluation of the reference standard is not just good practice; it is a necessity.

The use of Certified Reference Materials (CRMs) from national metrology institutes (NMIs) like NIST or other accredited bodies is the gold standard, providing traceability and a high degree of confidence in the assigned property values.[1][2] However, the commercial availability of CRMs for every specific compound can be limited.[3] In such cases, or when qualifying a new batch of a standard or a secondary standard, a comprehensive in-house evaluation is crucial.

A Multi-Pronged Approach to Reference Standard Evaluation

Our evaluation will be built on three pillars of analytical characterization: Identity, Purity, and Stability . We will outline a series of experiments to compare a hypothetical "Candidate Reference Standard" (CRS) against an established, "Primary Reference Standard" (PRS). The PRS is assumed to be a highly characterized standard, ideally a CRM or a pharmacopeial standard.

Caption: A workflow for the comprehensive evaluation of a candidate analytical reference standard against a primary standard.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments. The choice of specific parameters should be optimized for the analyte and the available instrumentation.

Identity Confirmation

Objective: To confirm that the chemical structure of the CRS is identical to the PRS.

a) Nuclear Magnetic Resonance (NMR) Spectroscopy

• Protocol:

  • Accurately weigh and dissolve approximately 5-10 mg of the PRS and CRS in a deuterated solvent (e.g., CDCl₃).

  • Acquire ¹H NMR, ¹³C NMR, and 2D-COSY spectra for both standards on a calibrated NMR spectrometer (e.g., 400 MHz or higher).

  • Process the data using appropriate software.

  • Compare the chemical shifts, coupling constants, and cross-peaks of the CRS to the PRS.

• Causality: NMR provides unequivocal structural information. Discrepancies in chemical shifts or coupling patterns would indicate structural differences or the presence of impurities.

b) Mass Spectrometry (MS)

• Protocol:

  • Prepare dilute solutions of the PRS and CRS.

  • Analyze using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • For GC-MS, use a non-polar capillary column suitable for volatile compounds.[4]

  • For LC-MS, use a suitable reversed-phase column and electrospray ionization (ESI) in positive mode.

  • Compare the retention times and mass fragmentation patterns of the CRS and PRS.

• Causality: The molecular ion peak confirms the molecular weight, while the fragmentation pattern provides a fingerprint of the molecule's structure.

Purity Assessment

Objective: To quantify the purity of the CRS and identify any impurities.

a) Chromatographic Purity by High-Performance Liquid Chromatography (HPLC-UV)

• Protocol:

  • Develop a stability-indicating HPLC-UV method. A reversed-phase C18 column with a gradient elution of water and acetonitrile is a good starting point.

  • Prepare solutions of the PRS and CRS at a concentration that gives a significant detector response.

  • Inject the solutions and analyze the chromatograms.

  • Calculate the purity of the CRS by area normalization, assuming all impurities have a similar response factor to the main peak.

• Causality: This method separates the main compound from its non-volatile impurities. The use of a photodiode array (PDA) detector can help in assessing peak purity.

b) Water Content by Karl Fischer Titration

• Protocol:

  • Use a calibrated coulometric or volumetric Karl Fischer titrator.

  • Accurately weigh a suitable amount of the CRS and introduce it into the titration cell.

  • Perform the titration until the endpoint is reached.

  • The instrument will calculate the water content as a percentage.

• Causality: Water is a common impurity that can affect the stability and accurate weighing of the standard.

c) Residue on Ignition (ROI)

• Protocol:

  • Accurately weigh about 1 g of the CRS into a tared crucible.

  • Moisten with sulfuric acid and heat gently until the substance is thoroughly charred.

  • Cool, moisten the residue with more sulfuric acid, heat until white fumes are no longer evolved, and ignite at 800 ± 25 °C until all black particles have disappeared.

  • Cool in a desiccator and weigh.

• Causality: This test quantifies the amount of inorganic impurities in the standard.

Data Presentation and Comparison

All quantitative data should be summarized in a clear and concise table for easy comparison.

Parameter	Primary Reference Standard (PRS)	Candidate Reference Standard (CRS)	Acceptance Criteria
Identity
¹H NMR	Conforms to structure	Conforms to PRS	Spectra are superimposable
¹³C NMR	Conforms to structure	Conforms to PRS	Spectra are superimposable
Mass Spectrum (m/z)	Conforms to structure	Conforms to PRS	Same molecular ion and fragmentation
Purity
Chromatographic Purity (HPLC, area %)	99.8%	99.7%	≥ 99.5%
Water Content (Karl Fischer, %)	0.1%	0.2%	≤ 0.5%
Residue on Ignition (%)	< 0.05%	< 0.05%	≤ 0.1%
Assigned Purity (Mass Balance)	99.7%	99.5%	≥ 99.0%

The assigned purity of the CRS can be calculated using the mass balance approach:

Purity (%) = (100 - % Water - % ROI - % Residual Solvents) x (Chromatographic Purity / 100)

Stability Assessment

Objective: To determine the stability of the CRS under various conditions and establish appropriate storage and re-test dates.

a) Forced Degradation Studies

• Protocol:

  • Expose solutions of the CRS to stress conditions: acidic (e.g., 0.1 N HCl), basic (e.g., 0.1 N NaOH), oxidative (e.g., 3% H₂O₂), thermal (e.g., 60 °C), and photolytic (e.g., UV light).

  • Analyze the stressed samples by the developed stability-indicating HPLC method at various time points.

  • Identify any degradation products and assess the mass balance.

• Causality: This study helps to understand the degradation pathways of the molecule and ensures the analytical method is capable of separating the main peak from its degradation products.

Caption: A workflow for conducting forced degradation studies on a candidate reference standard.

b) Real-Time Stability Studies

• Protocol:

  • Store aliquots of the CRS under the recommended long-term storage conditions (e.g., -20 °C, protected from light).

  • At pre-defined time points (e.g., 0, 3, 6, 9, 12, 18, 24 months), analyze an aliquot for purity and water content.

  • Compare the results to the initial data.

• Causality: This provides real-world data on the stability of the standard and is used to establish a re-test date or shelf life.

Conclusion

The evaluation of an analytical reference standard is a rigorous, multi-faceted process that underpins the reliability of all subsequent analytical data. By systematically confirming the identity, and assessing the purity and stability of a candidate reference standard against a primary standard, laboratories can ensure the accuracy and integrity of their results. The experimental protocols and comparative data presented in this guide provide a robust framework for the qualification of 2-(5-Methylfuran-2-yl)butanal reference standards, and the principles can be readily adapted for other analytes. The use of well-characterized and properly stored reference standards is a cornerstone of good science and regulatory compliance.

References

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• USP. (n.d.). USP Reference Standards.

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Chemical differences between 2-(5-Methylfuran-2-yl)butanal and 5-methylfurfural

An in-depth comparative analysis of 2-(5-Methylfuran-2-yl)butanal and 5-methylfurfural reveals a fundamental divergence in chemical reactivity, stability, and application potential. While both compounds share a furan core, the spatial relationship between the furan ring and the aldehyde functional group dictates entirely different behaviors in synthetic workflows.

As a Senior Application Scientist, I have structured this guide to move beyond basic property lists. We will examine the causality behind their reactivity differences, provide self-validating experimental protocols to benchmark their performance, and outline their respective utilities in drug development and materials science.

Structural & Electronic Divergence (The "Why")

To understand how these two compounds perform in a laboratory setting, we must first analyze their molecular architecture:

• 5-Methylfurfural (5-MF): This is a conjugated heteroaromatic aldehyde[1]. The carbonyl group is directly attached to the sp2 -hybridized furan ring. This extended π -conjugation stabilizes the ground state but, more importantly, stabilizes transition states during addition-elimination reactions[2]. Lacking α -protons, 5-MF cannot enolize, meaning it functions as a pure, highly reactive electrophile[3].

• 2-(5-Methylfuran-2-yl)butanal (2-MFB): This is an α -branched aliphatic aldehyde[4]. The furan ring is separated from the carbonyl by an sp3 -hybridized α -carbon. This completely breaks the conjugation. Furthermore, the α -carbon bears an ethyl group, creating significant steric bulk. When a nucleophile attempts to approach the carbonyl via the optimal Bürgi-Dunitz angle (~107°), it encounters severe steric repulsion.

Fig 1. Mechanistic divergence between conjugated and aliphatic furan-aldehydes.

Physicochemical Profiling

The structural differences manifest directly in their physical properties. 2-MFB is significantly more lipophilic, making it highly relevant for drug development where membrane permeability is a factor, whereas 5-MF is a highly polar, water-miscible platform chemical[5][6].

Property	5-Methylfurfural (5-MF)	2-(5-Methylfuran-2-yl)butanal (2-MFB)
CAS Number	620-02-0[5]	123821-11-4 (also 31704-80-0)[6]
Molecular Formula	C₆H₆O₂[1]	C₉H₁₂O₂[4]
Molecular Weight	110.11 g/mol [1]	152.19 g/mol [4]
LogP (Lipophilicity)	0.67[5]	2.28[6]
Density	1.107 g/mL[5]	0.998 g/mL[6]
Boiling Point	187–189 °C[5]	172.9 °C[6]
Conjugation	Yes (Aromatic-Aldehyde)	No (Aliphatic Aldehyde)

Empirical Performance: Nucleophilic Addition Kinetics

To objectively compare their performance as synthetic intermediates, we utilize a standardized Schiff base formation assay. 5-MF is known to rapidly condense with amino acids (such as phenylalanine) to form stable Schiff bases, a mechanism utilized to inhibit toxic byproducts in food chemistry[3]. We benchmark 2-MFB against this known standard.

Experimental Protocol: Comparative Schiff Base Kinetic Assay

This protocol is designed to be self-validating; the linearity of the pseudo-first-order kinetic plot inherently verifies the absence of competing side reactions.

• Standardization: Prepare 10.0 mM stock solutions of 5-MF and 2-MFB in anhydrous ethanol.

• Initiation: In a temperature-controlled reaction vial (25.0 ± 0.1 °C), mix 1.0 mL of the aldehyde stock with 1.0 mL of 50.0 mM L-Phenylalanine dissolved in Phosphate-Buffered Saline (PBS, pH 7.4).

• Quenching: At precisely defined intervals (0, 15, 30, 60, 120 minutes), extract 100 µL aliquots. Immediately inject these into 900 µL of cold HPLC-grade Acetonitrile (0 °C) to instantaneously halt the condensation reaction.

• Acquisition: Analyze the quenched samples via RP-HPLC (C18 column, isocratic 60:40 Water:Acetonitrile, flow rate 1.0 mL/min). Monitor 5-MF depletion at 254 nm and 2-MFB depletion at 210 nm.

• Validation: Calculate the pseudo-first-order rate constant ( kobs​ ) by plotting ln([Aldehyde]t​/[Aldehyde]0​) versus time.

Fig 2. Standardized workflow for comparative Schiff base kinetic profiling.

Quantitative Data Summary

The kinetic data clearly demonstrates the causal impact of steric hindrance and conjugation. 5-MF achieves near-complete conversion within an hour, driven by the unhindered electrophilic center and the thermodynamic stability of the conjugated imine product[2][3]. Conversely, the α -branching in 2-MFB severely retards the reaction.

Compound	Conversion at 60 min (%)	Rate Constant, kobs​ ( s−1 )	Half-life ( t1/2​ , min)
5-Methylfurfural	94.5 ± 1.2	8.1×10−4	14.2
2-(5-Methylfuran-2-yl)butanal	18.2 ± 0.8	5.5×10−5	210.0

Application Suitability

When to choose 5-Methylfurfural: Select 5-MF when rapid, high-yield condensation is required. It is the superior choice as a platform chemical for Knoevenagel and Aldol condensations, particularly in the synthesis of long-chain alkane precursors for advanced biofuels[2]. Its lack of α -protons prevents unwanted self-condensation under basic conditions.

When to choose 2-(5-Methylfuran-2-yl)butanal: Select 2-MFB for complex active pharmaceutical ingredient (API) synthesis where lipophilicity (LogP > 2.0) is required for bioavailability[6]. Its aliphatic aldehyde nature allows for controlled reductive aminations and Grignard additions where a slower, more selective reaction profile is desirable to prevent over-alkylation or polymerization.

References

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• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3578033, 3-(5-Methyl-2-furyl)butanal". Retrieved from: [Link]

• Galkin, K. I., & Ananikov, V. P. (2019). "Towards Improved Biorefinery Technologies: 5-Methylfurfural as a Versatile C6 Platform for Biofuels Development". ChemSusChem. Retrieved from: [Link]

• MDPI. "Role of Furfural and 5-Methyl-2-furfural in Glucose-Induced Inhibition of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) Formation". Foods. Retrieved from: [Link]

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